Cas no 55346-97-9 (4,5-Difluoro-2-nitrophenol)

• Product Name: 4,5-Difluoro-2-nitrophenol
• CAS No: 55346-97-9
• MF: C₆H₃F₂NO₃
• MW: 175.089728593826
• MDL: MFCD03094187
• CID: 820625
• PubChem ID: 2774182
• Update Time: 2025-10-28

4,5-Difluoro-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-nitrophenol
• 3,4-Difluoro-6-Nitrophenol
• 2-Nitro-4,5-difluorophenol
• AC-28583
• MFCD03094187
• SY035385
• AS-40416
• STL557994
• AKOS015890463
• KZODZOGGCQZLNF-UHFFFAOYSA-N
• AB13308
• 55346-97-9
• EN300-109707
• DTXSID80378931
• SCHEMBL518140
• 4,5-difluoro-2-nitro-phenol
• Phenol, 4,5-difluoro-2-nitro-
• BBL104180
• CS-0099417

• MDL： MFCD03094187
• Inchi： 1S/C6H3F2NO3/c7-3-1-5(9(11)12)6(10)2-4(3)8/h1-2,10H
• InChI Key： KZODZOGGCQZLNF-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)[N+](=O)[O-])O)F

Computed Properties

• Exact Mass: 175.00800
• Monoisotopic Mass: 175.00809928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.619
• Boiling Point: 249 ºC
• Flash Point: 104 ºC
• PSA: 66.05000
• LogP: 2.10180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4,5-Difluoro-2-nitrophenol

4,5-Difluoro-2-nitrophenol (CAS No. 55346-97-9): Properties, Applications, and Industry Insights

4,5-Difluoro-2-nitrophenol (CAS 55346-97-9) is a fluorinated nitrophenol derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique fluorine substitution pattern, offers distinct chemical properties that make it valuable for various synthetic applications. The presence of both fluoro groups and a nitro group on the aromatic ring creates interesting electronic effects that researchers are actively exploring.

The molecular structure of 4,5-difluoro-2-nitrophenol features two fluorine atoms at the 4 and 5 positions and a nitro group at the 2 position of the phenol ring. This specific arrangement influences the compound's acidity, solubility, and reactivity, making it particularly useful in organic synthesis. Recent studies have shown that fluorinated phenols like 55346-97-9 can serve as important building blocks in the development of new materials with enhanced properties.

In pharmaceutical applications, 4,5-difluoro-2-nitrophenol has emerged as a key intermediate in the synthesis of fluorinated drug candidates. The incorporation of fluorine atoms often improves a drug's metabolic stability and membrane permeability. Researchers are particularly interested in how this compound's nitrophenol moiety can be transformed into various bioactive structures. The global pharmaceutical industry's growing focus on fluorinated compounds has increased demand for specialized intermediates like 4,5-difluoro-2-nitrophenol.

The compound's applications extend to material science, where it's used in the development of advanced polymers and liquid crystals. The electron-withdrawing effects of both the fluorine and nitro groups make 55346-97-9 valuable for creating materials with specific electronic properties. Recent innovations in organic electronics have highlighted the potential of such fluorinated aromatic compounds in improving device performance.

From a synthetic chemistry perspective, 4,5-difluoro-2-nitrophenol offers several advantages. The fluorine atoms provide excellent leaving group potential, while the nitro group activates the aromatic ring for nucleophilic aromatic substitution reactions. These characteristics make it a versatile building block for constructing complex molecular architectures. Chemists are exploring its use in cross-coupling reactions and as a precursor for various heterocyclic compounds.

The environmental behavior of 4,5-difluoro-2-nitrophenol has become a topic of research interest, particularly regarding its biodegradation pathways and ecotoxicity profile. As with many fluorinated organic compounds, understanding its environmental fate is crucial for sustainable applications. Recent studies have focused on developing green chemistry approaches for the synthesis and utilization of such compounds to minimize environmental impact.

In analytical chemistry, 55346-97-9 serves as a reference standard for method development. Its distinct UV-Vis absorption characteristics and well-defined chromatographic behavior make it useful for calibrating instruments and validating analytical procedures. The compound's stability under various conditions has made it valuable for quality control applications in chemical manufacturing.

The market for fluorinated fine chemicals like 4,5-difluoro-2-nitrophenol has seen steady growth, driven by demand from pharmaceutical and specialty chemical sectors. Manufacturers are focusing on improving synthetic routes to enhance yield and purity while reducing production costs. The compound's niche applications in electronic materials and advanced coatings represent emerging market opportunities.

Safety considerations for handling 4,5-difluoro-2-nitrophenol include standard precautions for nitrophenol compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. Researchers emphasize the importance of understanding its physicochemical properties and reactivity patterns to ensure safe laboratory practices.

Future research directions for 55346-97-9 include exploring its potential in medicinal chemistry and catalysis. The unique electronic effects created by its substitution pattern may lead to discoveries in enzyme inhibition and materials science. As synthetic methodologies advance, we can expect to see expanded applications of this versatile fluorinated compound across multiple scientific disciplines.